Cas no 51800-99-8 (3-(heptafluorobutyryl)-D-camphor)

3-(Heptafluorobutyryl)-D-camphor is a fluorinated chiral derivative of camphor, notable for its strong electron-withdrawing properties and stereochemical stability. The heptafluorobutyryl group enhances its utility as a ligand in asymmetric synthesis and catalysis, particularly in reactions requiring high enantioselectivity. Its rigid bicyclic framework and fluorinated moiety contribute to improved solubility in organic solvents and thermal stability. This compound is valuable in coordination chemistry, serving as a precursor for chiral auxiliaries and metal complexes. Its structural features make it suitable for applications in NMR shift reagents and as a building block for advanced fluorinated materials. The product is typically handled under inert conditions due to its sensitivity to moisture.
3-(heptafluorobutyryl)-D-camphor structure
51800-99-8 structure
Product Name:3-(heptafluorobutyryl)-D-camphor
CAS No:51800-99-8
MF:C14H15F7O2
MW:348.256529092789
MDL:MFCD00064154
CID:89674
PubChem ID:24851726
Update Time:2025-06-08

3-(heptafluorobutyryl)-D-camphor Chemical and Physical Properties

Names and Identifiers

    • 3-(heptafluorobutyryl)-D-camphor
    • 3-Heptafluorobutyryl-D-camphor
    • 3-(Perfluorobutyryl)-(+)-camphor
    • 3-HEPTAFLUOROBUTYRYL-(+)-CAMPHOR
    • (+)-3-(Heptafluorobutyryl)-(+)-camphor (3-(Perf
    • (+)-3-(Heptafluorobutyryl)-(+)-camphor,3-(Perfluorobutyryl)-D-camphor
    • (1R,4R)-3-(Heptafluorobutyryl)-1,7,7-trimethylbicyclo[2.2.1]heptane-2-one
    • (1R,4R)-5-(Heptafluorobutyryl)bornane-6-one
    • 3-(2,2,3,3,4,4,4-Heptafluorobutanoyl)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one
    • 3-(Perfluorobutyryl)-D-camphor
    • 3-heptafluorobutyryl-(-)-camphor
    • 3-trifluoroacetyl-(+)-camphor
    • AKOS015913655
    • (1R,4R)-3-(Heptafluorobutyryl)-camphor
    • DTXSID80880448
    • 3-(Perfluorobutyryl)-(+)-camphor, 96%
    • (+)-3-(Heptafluorobutyryl)-(+)-camphor
    • PEWOESYEGLBLNR-XGLFCGLISA-N
    • EINECS 257-430-9
    • (1R)-3-(2,2,3,3,4,4,4-Heptafluoro-1-oxobutyl)-1,7,7-trimethylbicyclo(2.2.1)heptan-2-one
    • 51800-99-8
    • NS00111622
    • (1R,4R)-3-(2,2,3,3,4,4,4-heptafluorobutanoyl)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one
    • G86254
    • MDL： MFCD00064154
    • Inchi： 1S/C14H15F7O2/c1-10(2)6-4-5-11(10,3)8(22)7(6)9(23)12(15,16)13(17,18)14(19,20)21/h6-7H,4-5H2,1-3H3/t6-,7?,11+/m1/s1
    • InChI Key： PEWOESYEGLBLNR-XGLFCGLISA-N
    • SMILES： FC(C(C(F)(F)F)(F)F)(C(C1C([C@]2(C)CC[C@H]1C2(C)C)=O)=O)F
    • BRN： 2306496

Computed Properties

  • Exact Mass: 348.09600
  • Monoisotopic Mass: 348.096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 564
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 4.6
  • Topological Polar Surface Area: 34.1

Experimental Properties

  • Color/Form: liquid
  • Density: 1.218 g/mL at 25 °C(lit.)
  • Boiling Point: 60-70 °C/0.2 mmHg(lit.)
  • Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
  • Refractive Index: n20/D 1.421(lit.)
  • PSA: 34.14000
  • LogP: 4.02980
  • Optical Activity: [α]20/D +125°, c = 2.6 in chloroform
  • Solubility: Not determined

3-(heptafluorobutyryl)-D-camphor Security Information

3-(heptafluorobutyryl)-D-camphor Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

3-(heptafluorobutyryl)-D-camphor Pricemore >>

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3-(heptafluorobutyryl)-D-camphor Production Method

3-(heptafluorobutyryl)-D-camphor Related Literature

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